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Compound of Interest

Compound Name: Isobutyl cyanoacetate

Cat. No.: B082499

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for isobutyl
cyanoacetate, a key reagent in various chemical syntheses. Adherence to these guidelines is
crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

Understanding the physical and chemical properties of a substance is the first step in safe

handling. Isobutyl cyanoacetate is a colorless to almost colorless, transparent liquid.[1][2] Key
guantitative data are summarized below.
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Property Value Source
CAS Number 13361-31-4 [1][21[3]
EC Number 236-422-9 [1][2]
Molecular Formula C7H11NO2 [11[3]
Molecular Weight 141.17 g/mol [11[3]
Physical State Colorless transparent liquid [1]
Boiling Point 223°C (lit.) [1]
Melting Point -26°C (lit.) [1]
Flash Point 107°C (lit.) [1]
Specific Gravity 0.993-1.00 [11[3]
Vapor Pressure 0.304 mmHg at 25°C [1]
Water Solubility Immiscible [1]
Refractive Index 1.42 [3]

Hazard Identification and Toxicity

Isobutyl cyanoacetate is classified as a hazardous substance. It is crucial to understand its
potential health effects to implement appropriate safety measures.

Hazard Statements:

e H315: Causes skin irritation.[4]

o H319: Causes serious eye irritation.[4]

o H335: May cause respiratory irritation.[4]
Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]
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e P264: Wash skin thoroughly after handling.[1][4]

e P271: Use only outdoors or in a well-ventilated area.[4]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2][4]

Hazard

Description

GHS Classification

Eye Irritation

Causes serious eye irritation.

[4]

Eye Irrit. 2A[5]

Skin Irritation

Causes skin irritation.[4]

Skin Irrit. 2

Respiratory Irritation

May cause respiratory

irritation.[4]

STOT SE 3

Acute Toxicity (Oral)

No data available for isobutyl
cyanoacetate. For the analog
isobutyl acetate, the oral LD50
in rabbits is 4.763 g/kg and
>15 g/kg in rats.[6]

Data not available

Acute Toxicity (Dermal)

No data available for isobutyl
cyanoacetate. For the analog
isobutyl acetate, the dermal
LD50 in rabbits is >5 g/kg to
>17.4 g/kg.[6]

Data not available

Acute Toxicity (Inhalation)

No data available for isobutyl
cyanoacetate. For the analog
isobutyl acetate, the LCLo in

rats is 8000 ppm over 4 hours.

[6]7]

Data not available

Experimental Protocols: Emergency Procedures

Detailed methodologies for emergency response are critical for mitigating exposure and injury.

3.1 First Aid Measures
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The following protocols should be followed immediately upon exposure.

o General Advice: In all cases of doubt, or when symptoms persist, seek medical advice.[8]
Show the safety data sheet to the doctor in attendance.[9]

e If Inhaled:
o Remove the victim to fresh air immediately.[1][4][10][11][12]
o If breathing is difficult, give oxygen.[1][4][10][11]

o If the victim is not breathing, give artificial respiration.[1][4][11] Do not use mouth-to-mouth
resuscitation if the chemical was ingested or inhaled.[1][4]

o Seek immediate medical attention.[1][4][10][11]
 In Case of Skin Contact:
o Immediately take off all contaminated clothing.[1][4][8][9]

o Wash the affected area with plenty of soap and water for at least 15 minutes.[1][4][8][10]
[12]

o If skin irritation occurs, get medical advice/attention.[1][2]
o Wash contaminated clothing before reuse.[1][2][10]
e In Case of Eye Contact:
o Rinse cautiously with water for at least 15 minutes.[1][4][10][12]
o Remove contact lenses, if present and easy to do. Continue rinsing.[1][4][12]
o Seek immediate medical attention.[1][10]
 If Swallowed:

o Rinse mouth with water.[1][8][10] Do not induce vomiting.[1][10]
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o Never give anything by mouth to an unconscious person.[1][10]
o Call a doctor or Poison Control Center immediately.[1]
3.2 Firefighting Measures
Isobutyl cyanoacetate is a combustible liquid.
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

e Unsuitable Extinguishing Media: Avoid using a solid water stream as it may scatter and
spread the fire.

o Specific Hazards Arising from the Chemical: During a fire, irritating and highly toxic gases
may be generated by thermal decomposition or combustion, including carbon monoxide and
carbon dioxide.[10][11][13] Vapors may be heavier than air and can travel to a source of
ignition and flash back.[10][11][13][14]

» Protective Equipment and Precautions for Firefighters:

o Wear a self-contained breathing apparatus (SCBA) in pressure-demand, MSHA/NIOSH
(approved or equivalent), and full protective gear.[1][10][11]

o Use water spray to keep fire-exposed containers cool.[10][15]
o Move undamaged containers from the fire area if it can be done safely.[14][16]
3.3 Accidental Release Measures
Prompt and appropriate action is necessary to control spills.
» Personal Precautions:
o Evacuate personnel to a safe area.[4]
o Eliminate all ignition sources (no smoking, flares, sparks, or flames).[15][16][17][18]

o Ensure adequate ventilation.[1][4]
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o Avoid breathing vapors, mist, or gas.[1][4] Avoid contact with skin and eyes.[1][4]

o Wear appropriate personal protective equipment (PPE), including chemical-impermeable
gloves, safety goggles, and a respirator if ventilation is inadequate.[1][4][17]

e Environmental Precautions:
o Prevent further leakage or spillage if safe to do so.[1][17]
o Do not let the product enter drains, sewers, or waterways.[9][17][18]
e Methods for Containment and Cleaning Up:
o Absorb the spill with inert material (e.g., sand, vermiculite, or earth).[10][11][14][16]
o Use clean, non-sparking tools to collect the absorbed material.[14][16]
o Place the material into a suitable, labeled container for disposal.[10][11][14][16]
o Clean the affected area thoroughly.[9]

Visualized Workflows and Pathways

The following diagrams illustrate key safety and handling procedures.
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é Handling and Storage A
Receive Chemical
[Store in a cool, dry, well-ventilated area
Gandle in a well-ventilated area or under a fume hooa
Wear appropriate PPE:
) safety goggles Ground/bond container and receiving equipment
- Chemical-resistant gloves
- Lab coat
[Close container tightly after use]
- J

Click to download full resolution via product page

Caption: Safe Handling and Storage Workflow.
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( . ] l Remove contaminated clothing.
Skin Contact Wash skin with soap and waterj

Rinse eyes with water for 15 mins.
Remove contact lenses.

Rinse mouth.
Do NOT induce vomiting.

Seek Immediate

Exposure Occurs Medical Attention

Eye Contact
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Caption: First Aid Decision Pathway.
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Spill Detected
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Caption: Emergency Spill Response Procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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